Cas no 2229613-30-1 (2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol)

• Product Name: 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol
• CAS No: 2229613-30-1
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 5862612
• PubChem ID: 165659113
• Update Time: 2025-07-18

2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol
• EN300-1975709
• 2229613-30-1

• Inchi： 1S/C9H7ClN2O2/c10-5-1-2-6(8(13)3-5)9-7(11)4-12-14-9/h1-4,13H,11H2
• InChI Key： FQHUTIJRTIHEIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1=C(C=NO1)N

Computed Properties

• Exact Mass: 210.0196052g/mol
• Monoisotopic Mass: 210.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol

Comprehensive Overview of 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol (CAS No. 2229613-30-1)

2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol (CAS No. 2229613-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an amino-oxazole moiety with a chlorophenol group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the search for heterocyclic compounds with antimicrobial and anti-inflammatory properties has surged, driven by global health challenges such as antibiotic resistance. 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol is being explored for its possible role in addressing these issues. Its oxazole ring is a key structural element found in many FDA-approved drugs, which underscores its relevance in modern therapeutics. Additionally, the presence of a chlorine substituent enhances its reactivity, making it valuable for further derivatization.

The compound's CAS number 2229613-30-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Scientists are investigating its synthetic pathways, physicochemical properties, and biological activity to unlock its full potential. Questions like "How to synthesize 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol?" or "What are the applications of amino-oxazole derivatives?" are common among researchers, indicating a strong interest in its practical utility.

From an environmental perspective, the demand for sustainable chemistry has led to studies on greener synthesis methods for compounds like 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol. Innovations in catalysis and solvent-free reactions are being applied to minimize waste and improve efficiency. This aligns with the broader trend of green chemistry, which is a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential role in agrochemical development. With the increasing need for crop protection solutions, researchers are examining whether 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol can serve as a precursor for new pesticides or herbicides. Its structural flexibility allows for modifications that could enhance efficacy while reducing environmental impact.

In summary, 2-(4-amino-1,2-oxazol-5-yl)-5-chlorophenol (CAS No. 2229613-30-1) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique combination of an amino-oxazole and chlorophenol group makes it a valuable target for further research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.